Cas no 850929-20-3 (ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate)

• Product Name: ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate
• CAS No: 850929-20-3
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6525258
• Update Time: 2025-10-29

ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 3-[(3-methyl-1-oxobutyl)amino]-, ethyl ester

• Inchi： 1S/C16H20N2O3/c1-4-21-16(20)15-14(18-13(19)9-10(2)3)11-7-5-6-8-12(11)17-15/h5-8,10,17H,4,9H2,1-3H3,(H,18,19)
• InChI Key： QCNCMBDEYBGQEK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NC(=O)CC(C)C)=C1C(OCC)=O

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 521.3±35.0 °C(Predicted)
• pka: 14.42±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate

Ethyl 3-(3-Methylbutanamido)-1H-Indole-2-Carboxylate: A Comprehensive Overview

Ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate, also known by its CAS registry number 850929-20-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features an indole ring system, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The substituents on the indole ring play a crucial role in determining its pharmacological properties.

The indole moiety in ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate is substituted at the 2-position with a carboxylic acid ester group (specifically, an ethyl ester) and at the 3-position with a 3-methylbutanamido group. These substituents contribute to the compound's solubility, stability, and bioavailability. Recent studies have highlighted the importance of such substitutions in enhancing the pharmacokinetic properties of indole-based drugs, making this compound a promising candidate for further exploration in therapeutic applications.

One of the key areas of research involving this compound is its potential as a lead molecule in drug development. Indole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate has shown promise in modulating the activity of kinase enzymes, which are critical in cell signaling pathways. This modulation could potentially lead to the development of novel anti-cancer agents or treatments for inflammatory diseases.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals. The indole moiety is known to exhibit plant growth-regulating properties, and modifications such as those present in ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate could enhance its efficacy as a plant growth promoter or pest control agent. Recent advancements in green chemistry have further emphasized the importance of developing sustainable and eco-friendly agrochemicals, making this compound an attractive candidate for such applications.

The synthesis of ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate involves a series of well-established organic reactions, including Friedel-Crafts alkylation, amide formation, and esterification. These reactions are optimized to ensure high yields and purity, which are essential for subsequent biological evaluations. Researchers have also explored alternative synthetic routes to improve the scalability and cost-effectiveness of production, particularly for large-scale manufacturing purposes.

Beyond its direct applications, this compound serves as a valuable tool for understanding the structure-activity relationships (SAR) among indole derivatives. By systematically modifying the substituents on the indole ring, scientists can gain insights into how these changes influence biological activity. Such studies are fundamental to rational drug design and have paved the way for the discovery of numerous therapeutically relevant compounds.

In conclusion, ethyl 3-(3-methylbutanamido)-1H-indole-2-carboxylate, with its unique structural features and versatile functional groups, represents a significant advancement in the field of organic chemistry. Its potential applications span across medicine, agriculture, and materials science, making it a subject of intense research interest. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.